3-fluoro-4-methoxy-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzenesulfonamide

• IUPAC Name: 3-fluoro-4-methoxy-N-[3-(1-methyl-6-oxopyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H16FN3O4S/c1-22-18(23)9-7-16(20-22)12-4-3-5-13(10-12)21-27(24,25)14-6-8-17(26-2)15(19)11-14/h3-11,21H,1-2H3
• InChI Key: HKJMANDNUVFJQT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C2=CC(=CC=C2)NS(=O)(=O)C3=CC(=C(C=C3)OC)F
• Molecular Formula: C18H16FN3O4S
• Molecular Weight: 389.4 g/mol

Description

3-fluoro-4-methoxy-N-(3-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)phenyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H16FN3O4S and its molecular weight is 389.4. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Photodynamic Therapy Applications

One study discusses the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups. These compounds, including modifications with 3-fluoro-4-methoxy benzenesulfonamide structures, exhibit useful properties for photodynamic therapy, a treatment method for cancer. Their high singlet oxygen quantum yield and appropriate photodegradation quantum yield make them potential Type II photosensitizers for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antitumor and Enzyme Inhibition

Another study synthesizes new benzenesulfonamide derivatives, focusing on their cytotoxicity and potential as carbonic anhydrase inhibitors. These compounds, including variations with fluorine, hydroxy, and methoxy groups, showed interesting cytotoxic activities and strong inhibition against human cytosolic isoforms, suggesting their relevance in anti-tumor activity studies (Gul et al., 2016).

Crystal Structure and Supramolecular Architecture

Research on the crystal structures of 4-methoxy-N-(4-methylphenyl)benzenesulfonamide and N-(4-fluorophenyl)-4-methoxybenzenesulfonamide reveals insights into their supramolecular architecture. The study illustrates how different intermolecular interactions lead to the formation of two- and three-dimensional architectures, highlighting the importance of such structures in the development of pharmaceutical compounds (Rodrigues et al., 2015).

COX-2 Inhibition for Pain Management

A study on 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives investigates their potential as cyclooxygenase-2 (COX-2) inhibitors. These compounds, particularly those modified with a fluorine atom, have shown promise in selectively inhibiting COX-2 over COX-1, indicating their potential in developing treatments for conditions like rheumatoid arthritis and osteoarthritis (Hashimoto et al., 2002).